Cas no 62369-24-8 (4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-)

62369-24-8 structure
Product name:4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-
CAS No:62369-24-8
MF:C15H10O9S
MW:366.299503803253
CID:447665
4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)-
- Kaempferol-3-sulfate
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- Inchi: 1S/C15H10O9S/c16-8-3-1-7(2-4-8)14-15(24-25(20,21)22)13(19)12-10(18)5-9(17)6-11(12)23-14/h1-6,16-18H,(H,20,21,22)
- InChI Key: VOYLAWHADGDBIE-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(O)C=C2)OC2=CC(O)=CC(O)=C2C(=O)C=1OS(O)(=O)=O
Computed Properties
- Exact Mass: 366.0045
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- XLogP3: -0.788999999999999
Experimental Properties
- Density: 1.92±0.1 g/cm3(Predicted)
- PSA: 150.59
- pka: -4.49±0.18(Predicted)
4H-1-Benzopyran-4-one,5,7-dihydroxy-2-(4-hydroxyphenyl)-3-(sulfooxy)- Related Literature
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Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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